Cas no 1807133-50-1 (4-(Difluoromethyl)-3-hydroxy-5-methylpyridine-2-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-3-hydroxy-5-methylpyridine-2-carboxaldehyde
• CAS No: 1807133-50-1
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 4888884
• Update Time: 2025-09-22

4-(Difluoromethyl)-3-hydroxy-5-methylpyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-hydroxy-5-methylpyridine-2-carboxaldehyde

• Inchi： 1S/C8H7F2NO2/c1-4-2-11-5(3-12)7(13)6(4)8(9)10/h2-3,8,13H,1H3
• InChI Key： GCGNLUIFXGSJCS-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C=O)=NC=C1C)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 4-(Difluoromethyl)-3-hydroxy-5-methylpyridine-2-carboxaldehyde

Professional Introduction to 4-(Difluoromethyl)-3-hydroxy-5-methylpyridine-2-carboxaldehyde (CAS No. 1807133-50-1)

4-(Difluoromethyl)-3-hydroxy-5-methylpyridine-2-carboxaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1807133-50-1, features a pyridine core substituted with a difluoromethyl group, a hydroxy moiety, and a methyl group, all of which contribute to its distinctive chemical properties and potential biological activities. The aldehyde functional group at the 2-position further enhances its utility as a synthetic intermediate in the development of various pharmacologically relevant molecules.

The structural configuration of 4-(Difluoromethyl)-3-hydroxy-5-methylpyridine-2-carboxaldehyde makes it an intriguing candidate for further exploration in medicinal chemistry. The presence of the difluoromethyl group is particularly noteworthy, as this substituent is widely recognized for its ability to modulate metabolic stability, binding affinity, and overall pharmacokinetic profiles of drug candidates. Recent studies have demonstrated that compounds incorporating difluoromethyl groups often exhibit enhanced bioavailability and prolonged half-lives, attributes that are highly valued in the pharmaceutical industry.

In addition to the difluoromethyl group, the hydroxy and methyl substituents contribute to the compound's complex reactivity and potential interactions with biological targets. The hydroxyl group can participate in hydrogen bonding, both as a donor and an acceptor, which is crucial for the design of molecules that interact with proteins or nucleic acids. Meanwhile, the methyl group can influence electronic distribution and steric hindrance, factors that are critical for optimizing receptor binding.

The aldehyde functionality at the 2-position of the pyridine ring provides a reactive site for further chemical transformations. Aldehydes are versatile intermediates that can be readily converted into various other functional groups, such as carboxylic acids, esters, or amides, through oxidation or reduction reactions. This reactivity makes 4-(Difluoromethyl)-3-hydroxy-5-methylpyridine-2-carboxaldehyde a valuable building block in synthetic chemistry, enabling the construction of more complex molecules with tailored properties.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies have suggested that derivatives of 4-(Difluoromethyl)-3-hydroxy-5-methylpyridine-2-carboxaldehyde may interact with specific biological targets with high affinity. For instance, computational docking experiments have indicated that this compound could bind to enzymes or receptors involved in inflammatory pathways or metabolic disorders. These findings align with ongoing research efforts aimed at developing novel therapeutic agents targeting these conditions.

The synthesis of 4-(Difluoromethyl)-3-hydroxy-5-methylpyridine-2-carboxaldehyde presents both challenges and opportunities for synthetic chemists. The integration of multiple functional groups into a single molecular framework requires careful planning to ensure regioselectivity and yield optimization. However, recent innovations in synthetic methodologies have made it increasingly feasible to construct such complex molecules efficiently. For example, transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation techniques have been employed to introduce specific substituents with high precision.

The pharmaceutical industry has shown considerable interest in developing new analogs of 4-(Difluoromethyl)-3-hydroxy-5-methylpyridine-2-carboxaldehyde based on its structural features and potential biological activities. Preclinical studies have begun to explore derivatives of this compound for their efficacy in models of cancer, inflammation, and neurodegenerative diseases. The results from these studies are expected to provide valuable insights into the therapeutic potential of this class of molecules and may lead to the discovery of novel drug candidates.

In conclusion, 4-(Difluoromethyl)-3-hydroxy-5-methylpyridine-2-carboxaldehyde (CAS No. 1807133-50-1) is a multifaceted compound with significant implications for pharmaceutical research and development. Its unique structural features, including the presence of a difluoromethyl, hydroxy, and methyl group, along with an aldehyde functionality, make it a versatile intermediate for synthesizing biologically active molecules. Ongoing research efforts aim to fully elucidate its potential applications in medicine, guided by both experimental synthesis and computational modeling approaches.